Cas no 191-27-5 (Acridino[2,1,9,8-klmna]acridine(8CI,9CI))

Acridino[2,1,9,8-klmna]acridine(8CI,9CI) structure
191-27-5 structure
Product Name:Acridino[2,1,9,8-klmna]acridine(8CI,9CI)
CAS No:191-27-5
MF:C20H10N2
MW:278.306804180145
CID:164860
PubChem ID:164555
Update Time:2025-04-19

Acridino[2,1,9,8-klmna]acridine(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Acridino[2,1,9,8-klmna]acridine(8CI,9CI)
    • acridino[2,1,9,8-klmna]acridine
    • Dinyline
    • 6,12-Diazaanthanthrene
    • 6,12-Diazadibenzo(cd,jk)pyrene
    • Acridino(2,1,9,8-klmna)acridine
    • acridino[2,1,9,8-klmna]acridine sulfate (1:1)
    • BRN 0024094
    • DIAZAANTHRANTHRENE
    • 6,12-Diazaanthanthrene(Rri6951)
    • 12,22-diazahexacyclo[11.7.1.14,20.02,11.03,8.017,21]docosa-1,3(8),4,6,9,11,13,15,17(21),18,20(22)-undecaene
    • 4-23-00-02126 (Beilstein Handbook Reference)
    • 191-27-5
    • NS00041816
    • DTXSID60172616
    • EINECS 205-885-9
    • Inchi: 1S/C20H10N2/c1-3-11-7-9-16-19-17(11)13(5-1)21-15-10-8-12-4-2-6-14(22-16)18(12)20(15)19/h1-10H
    • InChI Key: QJFHKSYOIDHBGD-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=C3C=CC4C(C=23)=C2C=1C=CC1=CC=CC(=C21)N=4

Computed Properties

  • Exact Mass: 376.05186
  • Monoisotopic Mass: 278.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.0811 (rough estimate)
  • Boiling Point: 411.13°C (rough estimate)
  • Refractive Index: 1.6450 (estimate)
  • PSA: 100.38
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